2-(4-Hydroxyphenyl)-3H-benzimidazole-5-carboxylic acid

• IUPAC Name: 2-(4-hydroxyphenyl)-3H-benzimidazole-5-carboxylic acid
• InChI: InChI=1S/C14H10N2O3/c17-10-4-1-8(2-5-10)13-15-11-6-3-9(14(18)19)7-12(11)16-13/h1-7,17H,(H,15,16)(H,18,19)
• InChI Key: BJNKGDUQIIAXNR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NC3=C(N2)C=C(C=C3)C(=O)O)O
• Molecular Formula: C14H10N2O3
• DSSTOX Substance ID: DTXSID50420618
• Molecular Weight: 254.24 g/mol
• CAS RN: 174533-98-3

Description

Synthesis Analysis

The synthesis of benzimidazole derivatives, including compounds similar to 2-(4-Hydroxyphenyl)-3H-benzimidazole-5-carboxylic acid, typically involves the cyclization of o-phenylenediamines with carboxylic acids or their derivatives. For example, the synthesis and evaluation of novel benzimidazole derivatives as potential chemotherapeutic agents highlight methods like FTIR, 1H NMR, and mass spectroscopy for structure determination (Gowda et al., 2009). Similarly, synthesis involving salicylaldehyde through steps like hydroxymethylation and cyclization has been reported to produce benzimidazole compounds with notable fluorescence properties (Gu An-zhong, 2010).

Molecular Structure Analysis

The molecular structure of benzimidazole derivatives is often confirmed using spectroscopic techniques such as 1H NMR, IR, and X-ray crystallography. The crystal structure analysis of ethyl 2-(4-methoxyphenyl)-1H-benzo[d]imidazole-5-carboxylate dihydrate provides insight into the arrangement of benzimidazole molecules and their interactions, highlighting the significance of hydrogen bonds in crystal packing (Yeong et al., 2018).

Chemical Reactions and Properties

Benzimidazole derivatives undergo various chemical transformations, including reactions with chloro and nitro groups, leading to a variety of derivatives with potential luminescence and complex-forming properties. The synthesis and chemical transformations of benzotriazole-4-carboxylic acid derivatives exemplify these reactions (Vasin et al., 2013). Another example is the functionalization of 1H-pyrazole-3-carboxylic acid, leading to N-(hydroxyphenyl)-1H-pyrazole-3-carboxamides, showcasing the versatility of benzimidazole derivatives in synthesizing a wide range of compounds (Yıldırım & Kandemirli, 2006).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystalline structure, of benzimidazole derivatives, are crucial for their application in various fields. For example, the study of crystal structures and hydrogen bonding in ethyl 2-(4-methoxyphenyl)-1H-benzo[d]imidazole-5-carboxylate dihydrate provides valuable information about the physical characteristics of these compounds (Yeong et al., 2018).

Chemical Properties Analysis

The chemical properties of benzimidazole derivatives, including reactivity, stability, and functional group transformations, are integral to their utility in various applications. The synthesis and evaluation of benzimidazole derivatives for antileukemic activity illustrate the chemical reactivity and potential therapeutic applications of these compounds (Gowda et al., 2009).

Scientific Research Applications

5. Catalytic Synthesis of Diphenolic Acid

• Application Summary: Diphenolic acid, or 4,4-bis (4-hydroxyphenyl)pentanoic acid, represents one of the potentially most interesting bio-products obtainable from the levulinic acid supply-chain. It represents a valuable candidate for the replacement of bisphenol A, which is strongly questioned for its toxicological issues.
• Methods of Application: The synthesis involves the condensation reaction between phenol and levulinic acid and requires the presence of a Brønsted acid as a catalyst.
• Results: The future potential of adopting alkyl levulinates, instead of levulinic acid, as starting materials for the synthesis of new classes of biopolymers, such as new epoxy and phenolic resins and polycarbonates, is also briefly considered.

6. Biosynthesis of R-2-(4-Hydroxyphenoxy)propionic Acid

• Application Summary: R-2-(4-hydroxyphenoxy)propionic acid (R-HPPA) is a valuable intermediate, in particular for the preparation of phenoxypropionic acid herbicides.
• Methods of Application: R-HPPA could be biosynthesized through selective introduction of a hydroxyl group (–OH) into the substrate R-2-phenoxypropionic acid (R-PPA) at C-4 position, facilitated by microorganisms with hydroxylases.
• Results: An efficient high-throughput screening method for improved R-HPPA biosynthesis through microbial hydroxylation was developed.

Safety And Hazards

Safety data sheets for similar compounds suggest that they could cause skin and eye irritation, and may be harmful if inhaled or ingested.

Future Directions

The future research directions would depend on the specific properties and potential uses of this compound. For example, if it does inhibit α-amylase and α-glucosidase, it could be studied further as a potential treatment for diabetes.